4-[(4-methylpiperidin-1-yl)sulfonyl]-N-[5-(pyridin-2-yl)-1,3,4-oxadiazol-2-yl]benzamide

Specification

• CAS No.: 862809-67-4
• Molecular Formula: C20H21N5O4S
• Molecular Weight: 427.48
• IUPAC Name: 4-(4-methylpiperidin-1-yl)sulfonyl-N-(5-pyridin-2-yl-1,3,4-oxadiazol-2-yl)benzamide
• Standard InChI: InChI=1S/C20H21N5O4S/c1-14-9-12-25(13-10-14)30(27,28)16-7-5-15(6-8-16)18(26)22-20-24-23-19(29-20)17-4-2-3-11-21-17/h2-8,11,14H,9-10,12-13H2,1H3,(H,22,24,26)
• Standard InChI Key: HWWASTCPVFESFO-UHFFFAOYSA-N
• SMILES: CC1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NN=C(O3)C4=CC=CC=N4

Introduction

Synthesis Methods

The synthesis of similar sulfonamide derivatives often involves multi-step organic synthesis techniques. For instance, the synthesis of related oxadiazole compounds may start with isonicotinic acid hydrazide, which undergoes condensation reactions followed by cyclization to form the oxadiazole ring. Subsequent steps may involve reactions with sulfonyl chlorides and other acylating agents under mild conditions to ensure high yields and purity.

Characterization Techniques

Characterization of such compounds typically involves spectroscopic methods like Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS). These techniques provide detailed structural information and help confirm the identity and purity of the synthesized compounds.

Data Table: Comparison of Related Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Potential Applications
4-((4-methylpiperidin-1-yl)sulfonyl)-N-(5-(3-(methylsulfonyl)phenyl)-1,3,4-oxadiazol-2-yl)benzamide	C22H24N4O6S	440.55	Medicinal chemistry, potential biological activities
4-((4-methylpiperidin-1-yl)sulfonyl)-N-(5-(4-(trifluoromethyl)phenyl)-1,3,4-oxadiazol-2-yl)benzamide	C22H21F3N4O4S	494.5	Medicinal chemistry, potential biological activities
6-[(4-methylpiperidin-1-yl)sulfonyl]-N-[3-(morpholin-4-yl)propyl]-2-(pyridin-2-yl)quinoline-4-carboxamide	C28H35N5O4S	-	Antiviral, infections, immune system